REACTION_SMILES
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[CH3:17][OH:18].[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([N+:13]([O-:14])=[O:15])[cH:11][cH:12]1)=[O:16]>>[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([NH2:13])[cH:11][cH:12]1)=[O:16]
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reactant
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Smiles
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CO
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reactant
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Smiles
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COC(=O)C(N)Cc1ccc([N+](=O)[O-])cc1
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product
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Smiles
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COC(=O)C(N)Cc1ccc(N)cc1
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_SMILES
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[CH3:17][OH:18].[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([N+:13]([O-:14])=[O:15])[cH:11][cH:12]1)=[O:16]>>[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([NH2:13])[cH:11][cH:12]1)=[O:16]
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C(N)Cc1ccc([N+](=O)[O-])cc1
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Name
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Type
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product
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Smiles
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COC(=O)C(N)Cc1ccc(N)cc1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |